4-Methyl-6-phenoxy-2,3-dihydrothieno[3,2-c]quinoline
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Overview
Description
Scientific Research Applications
Synthesis and Biological Study
A novel compound related to 4-Methyl-6-phenoxy-2,3-dihydrothieno[3,2-c]quinoline, HTPSMQol, was synthesized and analyzed for its antimicrobial properties. This research found that HTPSMQol exhibited higher antimicrobial activity compared to its metal complexes and was comparable with the antibiotic Ciprofloxacin (Patel, Patel, & Patel, 2011).
Synthesis and Nonlinear Optical Properties
Research into quinoline derivatives, including variants of this compound, focused on their potential in nonlinear optical (NLO) applications. The study involved synthesizing novel arylated quinolines and analyzing their NLO properties, finding that these compounds could have significant applications in technology (Khalid et al., 2019).
Antitubercular Evaluation
A series of derivatives of this compound were synthesized and tested for antitubercular activity. This study demonstrated significant activity against Mycobacterium tuberculosis, suggesting potential use in tuberculosis treatment (Balamurugan et al., 2010).
Cytotoxic Activity in Cancer Research
Compounds structurally related to this compound were synthesized and evaluated for their cytotoxic properties. Several of these compounds exhibited significant antiproliferative activity, indicating their potential as scaffolds for antitumoral agents (Monterrey et al., 2004).
Optical Properties for Thin Films
The structural and optical properties of compounds related to this compound were studied for their application in thin films. These studies can provide insights into the use of such compounds in electronic and photonic devices (Zeyada, El-Nahass, & El-Shabaan, 2016).
Metal Ion Sensing
Derivatives of this compound were synthesized and found to be effective in sensing specific metal ions. This research highlights the potential application of these compounds in environmental monitoring and analytical chemistry (Hazra et al., 2018).
Mechanism of Action
Target of Action
It is known that quinoline-based compounds, which this molecule is a derivative of, have a diverse spectrum of biological activities . They have been reported as potential antitumor agents , and their derivatives show significant results through different mechanisms .
Mode of Action
Quinoline derivatives may inhibit tumor growth by cell cycle arrest, apoptosis, inhibition of angiogenesis, disruption of cell migration, and modulation of nuclear receptor responsiveness .
Biochemical Pathways
Quinoline derivatives have been shown to affect various biochemical pathways related to their antitumor, antifungal, anti-inflammatory, anti-diabetes, anti-alzheimer’s disease, antioxidant, and diuretic activities .
Result of Action
Quinoline derivatives have been reported to have potential antitumor effects .
Properties
IUPAC Name |
4-methyl-6-phenoxy-2,3-dihydrothieno[3,2-c]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NOS/c1-12-14-10-11-21-18(14)15-8-5-9-16(17(15)19-12)20-13-6-3-2-4-7-13/h2-9H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKRFKNZUJHXSBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2CCSC2=C3C=CC=C(C3=N1)OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.